N-[4-(cyanomethyl)phenyl]-2-[methyl(methylsulfonyl)amino]benzamide

• IUPAC Name: N-[4-(cyanomethyl)phenyl]-2-[methyl(methylsulfonyl)amino]benzamide
• InChI: InChI=1S/C17H17N3O3S/c1-20(24(2,22)23)16-6-4-3-5-15(16)17(21)19-14-9-7-13(8-10-14)11-12-18/h3-10H,11H2,1-2H3,(H,19,21)
• InChI Key: QUHOSCFMRIUZEN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C(=O)NC2=CC=C(C=C2)CC#N)S(=O)(=O)C
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

N-[4-(cyanomethyl)phenyl]-2-[methyl(methylsulfonyl)amino]benzamide, commonly known as MMB or MMB-Chminaca, is a synthetic cannabinoid that has gained popularity among drug users due to its psychoactive effects. However, MMB is also of significant interest to researchers due to its potential applications in scientific research.

Scientific Research Applications

MMB has been used in various scientific research studies, including pharmacological and toxicological studies. It has been shown to have potent agonist activity at the CB1 and CB2 receptors, which are involved in the endocannabinoid system. MMB has also been used in studies investigating the effects of synthetic cannabinoids on the cardiovascular system, immune system, and central nervous system.

Mechanism of Action

The mechanism of action of MMB is similar to that of other synthetic cannabinoids. It acts as a potent agonist at the CB1 and CB2 receptors, which are found throughout the body and are involved in regulating various physiological processes. MMB binds to these receptors with high affinity, leading to the activation of intracellular signaling pathways that result in the various effects observed.
Biochemical and Physiological Effects:
MMB has been shown to have a range of biochemical and physiological effects. It has been found to have potent analgesic, anti-inflammatory, and neuroprotective effects. MMB has also been shown to have effects on the cardiovascular system, including the regulation of blood pressure and heart rate. Additionally, MMB has been shown to have immunomodulatory effects, including the regulation of cytokine production.

Advantages and Limitations for Lab Experiments

One advantage of using MMB in laboratory experiments is its potency and selectivity for CB1 and CB2 receptors. This allows researchers to investigate the effects of synthetic cannabinoids on specific physiological processes. However, one limitation of using MMB is its potential for abuse and toxicity. Careful handling and storage of MMB are necessary to ensure the safety of researchers.

Future Directions

There are several future directions for research on MMB. One area of interest is the development of more selective synthetic cannabinoids that target specific receptors. Another area of interest is the investigation of the effects of synthetic cannabinoids on the endocannabinoid system and its role in regulating various physiological processes. Additionally, the use of MMB in preclinical studies for the development of new therapeutics is an area of interest. Further research is needed to fully understand the potential applications of MMB in scientific research.

Synthesis Methods

MMB is synthesized using a multi-step process that involves the reaction of 4-cyanobenzyl chloride with 2-(methylamino)phenylboronic acid. The resulting product is then treated with dimethylsulfoxide and sulfur trioxide to obtain MMB. The synthesis of MMB is relatively straightforward and can be carried out using standard laboratory equipment.